![molecular formula C23H22N2O4 B1684400 6-Benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylic acid ethyl ester CAS No. 83910-44-5](/img/structure/B1684400.png)
6-Benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylic acid ethyl ester
Overview
Description
Synthesis Analysis
The synthesis of BMME and its analogues has been evaluated in various studies . The synthesis process involves the reaction of carboxylic acids with alcohols in the presence of a catalyst, such as concentrated sulphuric acid . The reaction is slow and reversible, and to reduce the chances of the reverse reaction happening, the ester is distilled off as soon as it is formed .Molecular Structure Analysis
BMME, like other esters, contains a carbonyl group with a second oxygen atom bonded to the carbon atom in the carbonyl group by a single bond. In BMME, the second oxygen atom bonds to another carbon atom . The molecular structure of BMME is similar to that of other beta-carbolines, with the addition of the benzyloxy and methoxymethyl groups.Chemical Reactions Analysis
Esters, including BMME, can undergo various chemical reactions. They can be hydrolyzed, either by aqueous base or aqueous acid, to yield a carboxylic acid plus an alcohol . This process is known as saponification. Esters can also be reduced with lithium aluminum hydride . Furthermore, they can react with Grignard reagents .Physical And Chemical Properties Analysis
Esters, including BMME, have polar bonds but do not engage in hydrogen bonding with one another, and thus have considerably lower boiling points than their isomeric carboxylic acids counterparts . Because ester molecules can engage in hydrogen bonding with water molecules, esters of low molar mass are somewhat soluble in water .Scientific Research Applications
Benzodiazepine Receptor Interactions
- Interaction with Benzodiazepine Receptors: This compound has been found to have a high affinity for benzodiazepine receptors in the brain. In primates, it produces an acute behavioral syndrome characterized by elevations in heart rate, blood pressure, plasma cortisol, and catecholamines. These effects suggest the potential for creating a reliable animal model of human anxiety (Ninan et al., 1982).
Chemical Synthesis and Reactivity
- Mild Deprotection of Esters: The compound is involved in the mild deprotection of various esters, showcasing its relevance in synthetic chemistry (Akiyama et al., 1994).
- Ester Synthesis: It has been used in the synthesis of esters of amino acids, indicating its role in the preparation of biochemically significant compounds (MacLaren, 1972).
Pharmacology and Drug Design
- Pharmacophore Studies: Research has been conducted to determine the structural requirements for agonist actions at the benzodiazepine receptor. These studies help in understanding the pharmacophore of the agonist site of the receptor, crucial for drug design (Hollinshead et al., 1990).
Additional Applications
- Kinetic Resolution of Acids: It has been used in the kinetic resolution of racemic alpha-arylalkanoic acids, a process important in the production of optically active carboxylic esters (Shiina et al., 2010).
- Modulation of GABA Binding: The compound's esters have been assessed for their effects on low-affinity binding of GABA to rat brain membranes, contributing to understanding the GABA-benzodiazepine receptor complex (Skerritt et al., 1982).
Mechanism of Action
Target of Action
ZK 93423, also known as B6PWX5B47Q, 6-Benzyloxy-4-methoxymethyl-beta-carboline-3-carboxylic acid ethyl ester, ZK93423, or ZK-93423, is a nonbenzodiazepine GABA A agonist . The primary targets of ZK 93423 are these GABA A receptors .
Mode of Action
ZK 93423 interacts with its targets, the GABA A receptors, by acting as an agonist . This means that it binds to these receptors and activates them, resulting in increased receptor activity .
Biochemical Pathways
The activation of GABA A receptors by ZK 93423 affects the GABAergic neurotransmission pathway . This pathway is primarily inhibitory, meaning it reduces the activity of neurons. The downstream effects of this include anticonvulsant, muscle relaxant, and appetite-stimulating properties .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of ZK 93423 is currently unknown .
Result of Action
The molecular and cellular effects of ZK 93423’s action include anticonvulsant, muscle relaxant, and appetite-stimulating properties . These effects are comparable to those of benzodiazepine drugs .
Safety and Hazards
The safety and hazards of esters can vary depending on their specific structure and properties. In general, esters can be flammable and may cause eye and skin irritation . They may also cause drowsiness or dizziness . It’s important to handle esters with care, using appropriate protective equipment and working in a well-ventilated area .
Biochemical Analysis
Biochemical Properties
ZK 93423 interacts with GABA A receptors, specifically the α 1, α 2, α 3, and α 5 subunits . It has anticonvulsant, muscle relaxant, and appetite-stimulating properties comparable to benzodiazepine drugs . The interaction of ZK 93423 with these receptors is believed to be responsible for its biochemical effects .
Cellular Effects
ZK 93423 influences cell function by modulating the activity of GABA A receptors. This modulation can impact cell signaling pathways, gene expression, and cellular metabolism . The exact nature of these effects can vary depending on the specific cell type and the presence of other signaling molecules.
Molecular Mechanism
The molecular mechanism of action of ZK 93423 involves binding to GABA A receptors and modulating their activity . This can lead to changes in gene expression and cellular metabolism, as well as the activation or inhibition of various enzymes .
Temporal Effects in Laboratory Settings
The effects of ZK 93423 can change over time in laboratory settings. This can include changes in the product’s stability and degradation, as well as long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of ZK 93423 can vary with different dosages in animal models . This can include threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
ZK 93423 is involved in the GABAergic signaling pathway, interacting with GABA A receptors . This can affect metabolic flux and metabolite levels within cells .
Transport and Distribution
The transport and distribution of ZK 93423 within cells and tissues are likely influenced by its interactions with GABA A receptors
Subcellular Localization
The subcellular localization of ZK 93423 is likely influenced by its interactions with GABA A receptors . These receptors are typically located in the cell membrane, suggesting that ZK 93423 may also be localized to this region .
properties
IUPAC Name |
ethyl 4-(methoxymethyl)-6-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4/c1-3-28-23(26)22-18(14-27-2)21-17-11-16(29-13-15-7-5-4-6-8-15)9-10-19(17)25-20(21)12-24-22/h4-12,25H,3,13-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALBKMJDFBZVHAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101004052 | |
Record name | Ethyl 4-(methoxymethyl)-6-(phenylmethoxy)-9H-pyrido[3,4-b]indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101004052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83910-44-5 | |
Record name | Ethyl 4-(methoxymethyl)-6-(phenylmethoxy)-9H-pyrido[3,4-b]indole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83910-44-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ZK 93423 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083910445 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | ZK-93423 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB17063 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Ethyl 4-(methoxymethyl)-6-(phenylmethoxy)-9H-pyrido[3,4-b]indole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101004052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ZK-93423 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B6PWX5B47Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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